Cas no 31911-08-7 (Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-)

• Product Name: Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-
• CAS No: 31911-08-7
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 1449508
• Update Time: 2024-08-25

Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-4-(6-nitro-2-benzothiazolyl)-

• Inchi： 1S/C15H13N3O2S/c1-17(2)11-5-3-10(4-6-11)15-16-13-8-7-12(18(19)20)9-14(13)21-15/h3-9H,1-2H3
• InChI Key： MFCYCNDGRMRMAA-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(C2=NC3=CC=C([N+]([O-])=O)C=C3S2)C=C1

Computed Properties

• Exact Mass: 299.07299

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Melting Point: 262-263 °C(Solv: xylene (1330-20-7))
• Boiling Point: 488.0±51.0 °C(Predicted)
• PSA: 59.27
• pka: 2.49±0.12(Predicted)